4-[((E)-2-{2-[(3-Fluorobenzoyl)amino]acetyl}hydrazono)methyl]-2-methoxyphenyl acetate

• Molecular Formula: C19H18FN3O5
• Molecular Weight: 387.4 g/mol
• IUPAC Name: [4-[(E)-[[2-[(3-fluorobenzoyl)amino]acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate
• InChI: InChI=1S/C19H18FN3O5/c1-12(24)28-16-7-6-13(8-17(16)27-2)10-22-23-18(25)11-21-19(26)14-4-3-5-15(20)9-14/h3-10H,11H2,1-2H3,(H,21,26)(H,23,25)/b22-10+
• InChI Key: PHMDQEYFBUKRMJ-LSHDLFTRSA-N
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1)/C=N/NC(=O)CNC(=O)C2=CC(=CC=C2)F)OC
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C=NNC(=O)CNC(=O)C2=CC(=CC=C2)F)OC

Description

This compound, with the chemical formula C₂₆H₂₂FN₃O₅ , belongs to the class of hydrazones. Its systematic name is 4-[(E)-({[(4-Fluorobenzoyl)amino]acetyl}hydrazono)methyl]-2-methoxyphenyl (2E)-3-phenyl-2-propenoate .

Chemical Reactions Analysis

• Reactivity : This compound likely undergoes various reactions, including oxidation, reduction, and substitution.
• Common Reagents and Conditions : While precise details are scarce, typical reagents might include hydrazine derivatives, fluorobenzoyl compounds, and appropriate solvents.
• Major Products : The products formed from these reactions would depend on the specific reaction conditions and substituents involved.

Scientific Research Applications

• Chemistry : Researchers may explore its reactivity, stability, and potential applications in organic synthesis.
• Biology and Medicine : Investigating its biological activity, toxicity, and potential as a drug candidate.
• Industry : Possible applications in materials science or as intermediates for other compounds.

Comparison with Similar Compounds

While no direct comparisons are available, its uniqueness lies in the combination of the hydrazone moiety, fluorobenzoyl group, and methoxyphenyl ester. Similar compounds might include other hydrazones or fluorinated derivatives .